1-(5-Chloropentyl)-1H-indole

• CAS No.: 61205-55-8
• Molecular Formula: C13H16ClN
• Molecular Weight: 221.72 g/mol
• IUPAC Name: 1-(5-chloropentyl)indole
• InChI: InChI=1S/C13H16ClN/c14-9-4-1-5-10-15-11-8-12-6-2-3-7-13(12)15/h2-3,6-8,11H,1,4-5,9-10H2
• InChI Key: HKMYTNVURQUCSZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CN2CCCCCCl

Description

1-(5-Chloropentyl)-1H-indole is a useful research compound. Its molecular formula is C13H16ClN and its molecular weight is 221.72 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

According to the procedure used for the synthesis of 1-(6-chlorohexyl)-1H-indole, 1-H-indole (0.585 g, 5.00 mmol) and 1-bromo-5-chloropentane (0.928 g, 5.00 mmol) gave the desired product (0.890 g, 80%). 1H NMR (CDCl3) δ 7.76–7.51 (m, 1H), 7.44–6.96 (m, 4H), 6.60–6.38 (m, 1H), 4.11 (t, 2H, J=6.8 Hz), 3.47 (t, 2H, J=6.4 Hz), 1.97–1.79 (m, 2H), 1.79–1.61 (m, 2H), 1.58–1.32 (m, 2H).